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Compound of Interest

Compound Name: Antifungal agent 91

Cat. No.: B12381082

Initial research has identified Antifungal Agent 91, a dihydroflavonol isolated from the leaves
of Artocarpus elasticus, as a compound with demonstrated antifungal properties. This agent
also exhibits inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), with a
reported IC50 value of 0.17 yM.

Despite its identification and initial characterization, a comprehensive search of publicly
available scientific literature and databases has revealed a significant gap in the specific data
required to develop detailed application notes and protocols for its use in antifungal

diagnostics.

Summary of Available Data

While "antifungal agent 91" is known to possess antifungal activity, specific quantitative data,
such as Minimum Inhibitory Concentration (MIC) values against key fungal pathogens like
Candida albicans and Aspergillus fumigatus, are not available in the public domain. This lack of
specific efficacy data prevents the formulation of detailed protocols for its application in

diagnostic assays.

The following table summarizes the currently known properties of Antifungal Agent 91.:
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Property Value/Description Citation
Compound Type Dihydroflavonol

Source Leaves of Artocarpus elasticus

Reported Activity Antifungal, PTP1B inhibitor

IC50 (PTP1B) 0.17 uM

Unexplored Areas and Future Research Directions

The connection between the PTP1B inhibitory mechanism of Antifungal Agent 91 and its
antifungal effect remains an area for further investigation. Understanding this relationship is
crucial for elucidating its mode of action and for the rational design of diagnostic tools.

To enable the development of detailed application notes and protocols for researchers,
scientists, and drug development professionals, future research should focus on:

e Determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal
Concentration (MFC) of Antifungal Agent 91 against a broad panel of clinically relevant

fungal species.

 Investigating the mechanism of antifungal action, including its potential effects on fungal cell
wall integrity, membrane permeability, and essential enzymatic pathways.

o Exploring the link between PTP1B inhibition and antifungal activity. This could involve studies

on fungal phosphatases or related signaling pathways.

o Developing and validating diagnostic assays based on the unique properties of Antifungal
Agent 91. This could include enzyme-linked immunosorbent assays (ELISAS), fluorescent

probes, or other biosensor-based technologies.

Proposed Experimental Workflow for Future
Investigations

The following diagram outlines a logical workflow for future research aimed at characterizing
the antifungal properties of Agent 91 and exploring its diagnostic potential.
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Caption: Proposed research workflow for Antifungal Agent 91.

Due to the absence of specific quantitative data and detailed experimental protocols in the
current body of scientific literature, it is not feasible to provide the comprehensive Application
Notes and Protocols as initially requested. The information presented here summarizes the
current state of knowledge and outlines a clear path for future research that would be
necessary to generate the data required for such documentation. Further experimental
validation is essential to unlock the full potential of Antifungal Agent 91 in the development of
new antifungal diagnostics.

» To cite this document: BenchChem. [Antifungal Agent 91: A Dihydroflavonol with Potential for
Antifungal Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381082#antifungal-agent-91-for-developing-new-
antifungal-diagnostics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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